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Compound of Interest

Compound Name: Metolachlor-d6

Cat. No.: B587433 Get Quote

A Technical Guide to the Safe Handling of
Metolachlor-d6
For researchers, scientists, and drug development professionals, the proper handling of

deuterated compounds like Metolachlor-d6 is paramount for ensuring laboratory safety and

data integrity. Metolachlor-d6, a deuterated analog of the widely used herbicide Metolachlor, is

primarily utilized in research settings for applications such as mass spectrometry-based

analysis and metabolic studies.[1] This guide provides a comprehensive overview of the safety

data and handling precautions for Metolachlor-d6, compiled from various safety data sheets

(SDS).

Hazard Identification and Classification
Metolachlor-d6 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin contact.[2] It is crucial to understand its GHS classification to

handle it appropriately.

GHS Classification:

Acute Toxicity, Oral (Category 4)[3]

Acute Toxicity, Inhalation (Category 4)[3]

Skin Sensitization (Category 1)[4]
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Hazardous to the aquatic environment, acute and long-term (Category 1)

Signal Word: Warning

Hazard Statements:

H302 + H332: Harmful if swallowed or if inhaled.

H317: May cause an allergic skin reaction.

H410: Very toxic to aquatic life with long-lasting effects.

The logical relationship of the relevant GHS pictograms is illustrated in the diagram below.

GHS Hazard Pictograms for Metolachlor-d6
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GHS Pictograms for Metolachlor-d6

Physical and Chemical Properties
Understanding the physical and chemical properties of Metolachlor-d6 is essential for its

proper storage and handling.
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Property Value

Molecular Formula C₁₅H₁₆D₆ClNO₂

Molecular Weight 289.83 g/mol

CAS Number 1219803-97-0

Appearance
White to off-white solid or tan to brown oily liquid

(for non-deuterated)

Solubility
Slightly soluble in water. Soluble in most organic

solvents.

Storage Temperature

Recommended at -20°C or room temperature.

Keep containers tightly closed in a dry, cool, and

well-ventilated place.

Toxicological Data
The toxicological profile of Metolachlor is well-documented, and similar precautions should be

taken for its deuterated form.

Metric Value Species

LD50 (Oral) 1200 - 2780 mg/kg Rat

LD50 (Dermal) >2000 mg/kg Rat

Health Effects:

Acute: Harmful if swallowed or inhaled. Exposure can lead to symptoms like abdominal

cramps, diarrhea, nausea, weakness, and dizziness. It may cause irritation to the skin, eyes,

and respiratory tract.

Chronic: Repeated skin contact may cause skin sensitization and allergic reactions. It can

also cause damage to the liver.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity: The International Agency for Research on Cancer (IARC) has not identified

Metolachlor or its components as a probable, possible, or confirmed human carcinogen at

levels greater than 0.1%.

Handling and Personal Protection
A systematic approach to handling Metolachlor-d6 in a laboratory setting is crucial to minimize

exposure risk. The following workflow outlines the key steps for safe handling from receipt to

disposal.
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Safe Handling Workflow for Metolachlor-d6
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Laboratory Handling Workflow
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Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a laboratory fume hood to

minimize inhalation exposure.

Eyewash stations and emergency showers should be readily available in the work area.

Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses with side-shields or goggles are mandatory.

Skin Protection: Chemical-resistant gloves (e.g., PVC or rubber) and a lab coat or protective

overalls should be worn. Wash hands thoroughly with soap and water after handling and

before breaks.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

First Aid and Emergency Procedures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, get

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate PPE, including respiratory

protection. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent the substance from entering drains, sewers, or public

waters. Spills should be contained to prevent environmental contamination.

Cleanup: Absorb the spill with an inert material such as sand, earth, or vermiculite. Collect

the material in a suitable, closed container for disposal as hazardous waste.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. Do not use a heavy water stream.

Hazardous Combustion Products: Under fire conditions, hazardous decomposition products

may be formed, including carbon oxides, nitrogen oxides, and hydrogen chloride gas.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.

Keep away from food, feed, and incompatible materials such as strong acids and bases.

Protect from direct sunlight and sources of ignition.

Disposal: Dispose of waste material and containers in accordance with local, state, and

federal regulations. This material and its container must be disposed of as hazardous waste.

By adhering to these safety protocols and handling precautions, researchers can mitigate the

risks associated with Metolachlor-d6 and ensure a safe laboratory environment. Always refer

to the specific Safety Data Sheet provided by the supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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